Cas no 89942-56-3 (2-(Methylsulfonyl)benzonitrile)

• Product Name: 2-(Methylsulfonyl)benzonitrile
• CAS No: 89942-56-3
• MF: C₈H₇NO₂S
• MW: 181.211680650711
• MDL: MFCD11052333
• CID: 712531
• PubChem ID: 22346290
• Update Time: 2025-04-19

2-(Methylsulfonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfonyl)benzonitrile
• 2-methylsulfonylbenzonitrile
• Benzonitrile,2-(methylsulfonyl)-
• 2-methanesulfonyl-benzonitrile
• 2-Methansulfonyl-benzonitril
• 2-Methylsulfon-benzoesaeure-nitril
• 2-Methylsulfon-benzonitril
• Benzonitrile,2-(methylsulfonyl)
• o-Methylsulfon-benzonitril
• Benzonitrile, 2-(methylsulfonyl)-
• o-methylsulfonylbenzonitrile
• 2-methanesulphonylbenzonitrile
• 2-(Methanesulfonyl)benzonitrile
• SLNZDFDPYBTIHA-UHFFFAOYSA-N
• 2-METHANESULFONYLBENZONITRILE
• 5301AJ
• KM2889
• TRA0051115
• FCH2135131
• SY003363
• AX8174331
• AS-31521
• DB-012741
• DTXSID60625071
• 89942-56-3
• SCHEMBL514821
• ?2-(Methylsulfonyl)benzonitrile
• CS-0343306
• MFCD11052333
• AKOS006282031

• MDL： MFCD11052333
• Inchi： 1S/C8H7NO2S/c1-12(10,11)8-5-3-2-4-7(8)6-9/h2-5H,1H3
• InChI Key： SLNZDFDPYBTIHA-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C#N)(=O)=O

Computed Properties

• Exact Mass: 181.02000
• Monoisotopic Mass: 181.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 66.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 404.425 ℃ at 760 mmHg
• Flash Point: 198.39℃
• Refractive Index: 1.571
• PSA: 66.31000
• LogP: 2.04258
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(Methylsulfonyl)benzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides